Cas no 146436-64-8 (2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-)

• Product Name: 2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-
• CAS No: 146436-64-8
• MF: C₂₄H₂₇F₂N₃O₂
• MW: 427.486892938614
• CID: 198970
• PubChem ID: 197539
• Update Time: 2025-04-19

2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-
• 1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl]benzimidazol-2-one
• 2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,...
• 1-(2-fluoroethyl)-3-{1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl}-1,3-dihydro-2H-benzimidazol-2-one
• 3N-(2'-Fluoroethyl)benperidol
• F-FEB
• 146436-64-8
• DTXSID70163373
• 3N-(2/'-Fluoroethyl)benperidol

• Inchi： 1S/C24H27F2N3O2/c25-13-17-28-21-4-1-2-5-22(21)29(24(28)31)20-11-15-27(16-12-20)14-3-6-23(30)18-7-9-19(26)10-8-18/h1-2,4-5,7-10,20H,3,6,11-17H2
• InChI Key： GPNFFAGPGDOGIZ-UHFFFAOYSA-N
• SMILES： FCCN1C2C=CC=CC=2N(C1=O)C1CCN(CCCC(C2C=CC(=CC=2)F)=O)CC1

Computed Properties

• Exact Mass: 427.20731
• Monoisotopic Mass: 427.207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• Density: 1.237
• Boiling Point: 566.5°Cat760mmHg
• Flash Point: 296.4°C
• Refractive Index: 1.574
• PSA: 43.86